Cas no 939986-64-8 (4-Chloro-6-(pyrrolidin-1-yl)pyrimidine)

4-Chloro-6-(pyrrolidin-1-yl)pyrimidine structure
939986-64-8 structure
Product Name:4-Chloro-6-(pyrrolidin-1-yl)pyrimidine
CAS No:939986-64-8
MF:C8H10ClN3
MW:183.638100147247
MDL:MFCD09475835
CID:821266
Update Time:2024-10-26

4-Chloro-6-(pyrrolidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-6-(pyrrolidin-1-yl)pyrimidine
    • 4-Chloro-6-(1-pyrrolidinyl)pyrimidine
    • 4-chloro-6-pyrrolidin-1-ylpyrimidine
    • 4-Chloro-6-(Pyrrolidin-1-Yl)Pyridazine
    • 6-chloro-4-pyrrolidin-1-ylpyrimidine
    • F2167-0032
    • 4-Chloro-6-(1-pyrrolidinyl)pyrimidine (ACI)
    • MDL： MFCD09475835
    • Inchi： 1S/C8H10ClN3/c9-7-5-8(11-6-10-7)12-3-1-2-4-12/h5-6H,1-4H2
    • InChI Key： DJVYVHPCLCIYDY-UHFFFAOYSA-N
    • SMILES： ClC1C=C(N2CCCC2)N=CN=1

Computed Properties

  • Exact Mass: 183.05600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1

Experimental Properties

  • Melting Point: 96-98℃
  • PSA: 29.02000
  • LogP: 1.79520

4-Chloro-6-(pyrrolidin-1-yl)pyrimidine Security Information

  • HazardClass：IRRITANT

4-Chloro-6-(pyrrolidin-1-yl)pyrimidine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Chloro-6-(pyrrolidin-1-yl)pyrimidine Production Method

Production Method 1

1193-21-1 1193-21-1
939986-64-8 939986-64-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Ethanol ;  0.25 h, rt
Reference
Selective mono-amination of dichlorodiazines
Sengmany, Stephane; Lebre, Julie ; Le Gall, Erwan; Leonel, Eric, Tetrahedron, 2015, 71(29), 4859-4867

Production Method 2

1193-21-1 1193-21-1
939986-64-8 939986-64-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Isopropanol ;  1 - 5 h, reflux
Reference
Modulation of phosphoryl transferase activity of glutamine synthetase
, World Intellectual Property Organization, , ,

Production Method 3

1193-21-1 1193-21-1
939986-64-8 939986-64-8
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Isopropanol ;  1 - 5 h, reflux
Reference
Effect of substituent structure on pyrimidine electrophilic substitution
van der Westhuyzen, Christiaan W.; Rousseau, Amanda L.; Parkinson, Christopher J., Tetrahedron, 2007, 63(25), 5394-5405

Production Method 4

939986-64-8 939986-64-8
Reaction Conditions
Reference
Selective mono-amination of dichlorodiazines [Erratum to document cited in CA163:093063]
Sengmany, Stephane; Lebre, Julie; Le Gall, Erwan; Leonel, Eric, Tetrahedron, 2015, 71(33),

4-Chloro-6-(pyrrolidin-1-yl)pyrimidine Raw materials

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